![molecular formula C18H18N6OS B7683394 1-pyrazin-2-yl-N-[4-(thiadiazol-4-yl)phenyl]piperidine-4-carboxamide](/img/structure/B7683394.png)
1-pyrazin-2-yl-N-[4-(thiadiazol-4-yl)phenyl]piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-pyrazin-2-yl-N-[4-(thiadiazol-4-yl)phenyl]piperidine-4-carboxamide, also known as PTAC, is a chemical compound that has attracted significant interest in scientific research due to its potential applications in various fields. PTAC is a piperidine derivative that contains a pyrazinyl and thiadiazolyl moiety, which makes it a unique molecule with diverse properties. In
Scientific Research Applications
1-pyrazin-2-yl-N-[4-(thiadiazol-4-yl)phenyl]piperidine-4-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit potent antitumor activity in various cancer cell lines, including breast, lung, and prostate cancer. Additionally, this compound has been reported to possess anti-inflammatory, antimicrobial, and antiviral properties, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of 1-pyrazin-2-yl-N-[4-(thiadiazol-4-yl)phenyl]piperidine-4-carboxamide is not fully understood, but it has been suggested that the compound exerts its antitumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis. This compound has also been shown to inhibit the activity of various enzymes, including tyrosine kinase and topoisomerase II, which are involved in cancer cell growth and division.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis. This compound has also been shown to modulate the expression of various genes involved in cancer development and progression, including p53, Bcl-2, and NF-κB.
Advantages and Limitations for Lab Experiments
1-pyrazin-2-yl-N-[4-(thiadiazol-4-yl)phenyl]piperidine-4-carboxamide has several advantages for lab experiments, including its high purity and stability, which make it suitable for various biochemical and pharmacological assays. However, this compound has some limitations, including its relatively low solubility in water, which can limit its use in certain experiments.
Future Directions
There are several future directions for 1-pyrazin-2-yl-N-[4-(thiadiazol-4-yl)phenyl]piperidine-4-carboxamide research, including the development of new analogs with improved pharmacological properties, the investigation of the compound's mechanism of action, and the evaluation of its potential as a therapeutic agent for various diseases. Additionally, the use of this compound in combination with other drugs or therapies may enhance its efficacy and reduce potential side effects.
In conclusion, this compound is a unique chemical compound with diverse properties that have attracted significant interest in scientific research. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research on this compound may lead to the development of new drugs and therapies for various diseases.
Synthesis Methods
1-pyrazin-2-yl-N-[4-(thiadiazol-4-yl)phenyl]piperidine-4-carboxamide can be synthesized using a multistep process that involves the reaction of 1-pyrazin-2-ylpiperidine-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-aminothiadiazole to produce the desired product, this compound. The synthesis of this compound has been optimized to improve the yield and purity of the compound, making it suitable for various scientific research applications.
properties
IUPAC Name |
1-pyrazin-2-yl-N-[4-(thiadiazol-4-yl)phenyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N6OS/c25-18(14-5-9-24(10-6-14)17-11-19-7-8-20-17)21-15-3-1-13(2-4-15)16-12-26-23-22-16/h1-4,7-8,11-12,14H,5-6,9-10H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLCPCBQJWKRXMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=CC=C(C=C2)C3=CSN=N3)C4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.